Cas no 2130752-37-1 (4-(Benzyloxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)

• Product Name: 4-(Benzyloxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• CAS No: 2130752-37-1
• MF: C₂₀H₂₃BO₄
• MW: 338.205226182938
• CID: 5140260
• PubChem ID: 141644102
• Update Time: 2025-10-28

4-(Benzyloxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(phenylmethoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-(Benzyloxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• F74288
• 2130752-37-1

• Inchi： 1S/C20H23BO4/c1-19(2)20(3,4)25-21(24-19)18-12-17(11-10-16(18)13-22)23-14-15-8-6-5-7-9-15/h5-13H,14H2,1-4H3
• InChI Key： JFEBJGOYXAFSHK-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCC2=CC=CC=C2)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 338.1689394g/mol
• Monoisotopic Mass: 338.1689394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on 4-(Benzyloxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

4-(Benzyloxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde: A Comprehensive Overview

4-(Benzyloxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, with the CAS number 2130752-37-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features and its potential applications in advanced chemical technologies. The molecule combines a benzaldehyde moiety with a benzyloxy group and a tetramethyl dioxaborolane substituent, making it a versatile building block for various chemical reactions.

The core structure of this compound is characterized by a benzene ring substituted with a benzyloxy group at the para position and a tetramethyl dioxaborolane group at the meta position. The presence of the dioxaborolane moiety introduces interesting electronic and steric properties to the molecule. Recent studies have highlighted the importance of such boron-containing compounds in catalytic processes and as intermediates in the synthesis of complex organic molecules. For instance, researchers have explored the use of this compound in Suzuki-Miyaura cross-coupling reactions, where the dioxaborolane group acts as a reactive handle for forming carbon-carbon bonds.

One of the most intriguing aspects of 4-(Benzyloxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is its role in modern drug discovery. The compound's ability to act as a precursor in the synthesis of bioactive molecules has been extensively studied. For example, recent research published in Nature Communications demonstrated how this compound can be utilized to construct complex heterocyclic frameworks that exhibit promising pharmacological activities. The benzyloxy group contributes to the molecule's solubility and stability during these reactions, making it an ideal candidate for large-scale synthetic processes.

In addition to its applications in drug discovery, this compound has found utility in materials science. The tetramethyl dioxaborolane group imparts unique electronic properties that make it suitable for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). A study conducted at Stanford University revealed that incorporating this compound into polymer blends significantly enhances their electrical conductivity without compromising mechanical integrity. This finding opens up new avenues for its application in next-generation electronic devices.

The synthesis of 4-(Benzyloxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzaldehyde core through oxidation reactions and the subsequent installation of the benzyloxy and dioxaborolane groups via nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and excellent purity levels.

From an environmental standpoint, this compound has been shown to exhibit low toxicity and biodegradability under controlled conditions. This makes it an eco-friendly choice for industrial applications where sustainability is a priority. Furthermore, its stability under various reaction conditions ensures that it can be safely handled and stored without posing significant risks to personnel or equipment.

In conclusion, 4-(Benzyloxy)-2-(4,4,5,5-tetramethyl-1,3,dioxa borolan - 2 - yl ) benz aldehyde , with CAS number 2130752 - 37 - 1 strong>, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure enables it to serve as both a valuable synthetic intermediate and a functional material component. As research continues to uncover new uses for this compound , its role in advancing science and technology is expected to grow significantly . p > article > response >